Cas no 59021-04-4 (Pyrazine, [(ethylthio)methyl]-)
59021-04-4 structure
Product Name:Pyrazine, [(ethylthio)methyl]-
CAS No:59021-04-4
MF:C7H10N2S
MW:154.232699871063
CID:340132
PubChem ID:22630393
Update Time:2025-04-19
Pyrazine, [(ethylthio)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Pyrazine, [(ethylthio)methyl]-
- 2-(ethylsulfanylmethyl)pyrazine
- 2-[(Ethylsulfanyl)methyl]pyrazine
- DTXSID30627103
- SCHEMBL6129991
- 59021-04-4
-
- Inchi: 1S/C7H10N2S/c1-2-10-6-7-5-8-3-4-9-7/h3-5H,2,6H2,1H3
- InChI Key: NKOCMZJVIOMYFR-UHFFFAOYSA-N
- SMILES: S(CC)CC1C=NC=CN=1
Computed Properties
- Exact Mass: 154.0566
- Monoisotopic Mass: 154.05646950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 87.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 51.1Ų
Experimental Properties
- PSA: 25.78
Pyrazine, [(ethylthio)methyl]- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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